BENGHE Methodological & Application

Check Availability & Pricing

Industrial Applications of Aluminum
Chlorohydrate as a Flocculant: Application
Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Dialuminium chloride
Compound Name:
pentahydroxide

Cat. No. B1588746

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aluminum Chlorohydrate (ACH) is a high-performance inorganic coagulant widely utilized
across various industries for its exceptional flocculating capabilities. As a pre-hydrolyzed poly-
aluminum chloride (PAC) with a high aluminum concentration and basicity, ACH offers
significant advantages over traditional coagulants like aluminum sulfate (alum) and ferric
chloride. Its effectiveness in destabilizing and aggregating suspended and colloidal particles
makes it a critical component in water purification, wastewater treatment, and various industrial
processes.[1][2][3][4][5]

This document provides detailed application notes, experimental protocols, and performance
data for the use of Aluminum Chlorohydrate as a flocculant, tailored for researchers, scientists,
and professionals in drug development who may encounter flocculation in their processes,
such as in cell culture clarification or downstream processing.

Mechanism of Action

The primary mechanism by which ACH functions as a flocculant involves two key processes:
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o Charge Neutralization: ACH possesses a high cationic charge density.[6][7] In aqueous
solutions, many suspended particles, such as clays, organic matter, and microorganisms,
carry a negative surface charge, which creates repulsive forces that prevent them from
aggregating and settling. When ACH is introduced, its highly positive-charged polynuclear
aluminum complexes neutralize the negative charges on these particles.[7][8] This
destabilization allows the particles to come closer together.

e Sweep Flocculation: Following charge neutralization, the hydrolyzed aluminum species of
ACH form amorphous, gelatinous precipitates of aluminum hydroxide (Al(OH)3).[1][7][9]
These precipitates act as a "sweep floc," physically entrapping and enmeshing the
destabilized colloidal particles into larger, more substantial flocs.[7] These larger flocs are
denser and settle more rapidly, facilitating their removal through sedimentation or filtration.[6]

[7]

The high basicity of ACH is a crucial factor in its performance. It means that ACH is already
partially neutralized, resulting in a minimal impact on the pH of the treated water compared to
other acidic coagulants like alum.[3][4][10] This often eliminates the need for pH adjustment
with alkaline chemicals.

Industrial Applications & Performance Data

ACH is a versatile flocculant with broad applications in several key industries. Its high efficiency
often translates to lower dosage requirements and reduced sludge production compared to
other coagulants.[11]

Water Treatment (Potable and Process Water)

In drinking water and industrial process water treatment, ACH is highly effective in removing
turbidity, color, and suspended solids.[2][6][12] It is particularly advantageous in treating low-
alkalinity waters and at low temperatures.[5]

Table 1: Performance of ACH in Drinking Water Treatment
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. . Removal
Paramete Initial Coagulan Dosage Final . Referenc
Efficiency
r Value t (mglL) Value
(%)
Turbidity 1000 NTU  Alum 60 7 NTU 99.3 [13][14]
Turbidity 1000 NTU  ACH 11.5 pl/L 7 NTU 99.3 [13][14]
10-1000
Turbidity Alum 10-20 - 82.9-99.0 [15]
NTU
- 10-1000
Turbidity PAC - - 93.8-99.6 [16]
NTU

Wastewater Treatment

ACH is widely used in the treatment of both municipal and industrial wastewater to remove
suspended solids, reduce Chemical Oxygen Demand (COD), and precipitate contaminants like
heavy metals and phosphorus.[2][6]

Table 2: Performance of ACH in Industrial Wastewater Treatment
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Remova
Paramet Initial Coagula Final | Referen
Industry Dosage o
er Value nt Value Efficien ce
cy (%)
Pulp &
COD - PAC 8 mL/L - 83 [4]
Paper
Pulp &
Color - PAC 8 mL/L - 92 [4]
Paper
Pulp &
COD - AICls 59g/L - 72 [4]
Paper
Pulp &
Color - AICl3 59g/L - 84 [4]
Paper
Boiler
o > PAC at
Feed Turbidity - ACH 40 ppm - [17]
80 ppm
Water
Boiler
> PAC at
Feed COD - ACH 40 ppm - [17]
60 ppm
Water

Pulp and Paper Industry

In the pulp and paper industry, ACH serves multiple functions. It is used as a retention and
drainage aid, helping to retain fine fibers and fillers in the paper sheet.[10][11] It also acts as a
pitch control agent and helps in the clarification of process water for reuse.[11]

Table 3: Comparison of Coagulants in the Paper Industry
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Aluminum . Poly
Aluminum .
Feature Chlorohydrate Aluminum Reference
Sulfate (Alum) .
(ACH) Chloride (PAC)
Dosage _ _
) Lower Higher Medium [11]
Required
Effect on pH Minimal Lowers pH Moderate [10]
Sludge ) )
) Lower Higher Medium [10]
Production
Performance in )
High Lower Moderate [10]

Cold Water

Experimental Protocols

Protocol 1: Jar Test for Optimal Flocculant Dosage
Determination

The jar test is a standard laboratory procedure to determine the optimal dosage of a coagulant
for a specific water source.[18][19] It simulates the coagulation and flocculation processes of a
full-scale treatment plant.

Materials:

» Jar testing apparatus (gang stirrer)

o Beakers (typically 6 x 1000 mL)

» Pipettes or syringes for accurate dosing

o Turbidimeter

e pH meter

o Stock solution of Aluminum Chlorohydrate (e.g., 1% wi/v)

o Water sample to be tested
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Procedure:

Sample Preparation: Fill each of the six beakers with 1000 mL of the water sample. Place
the beakers in the jar testing apparatus.

Initial Measurements: Measure and record the initial pH and turbidity of the raw water
sample.[18]

Coagulant Dosing: While the stirrers are off, add varying dosages of the ACH stock solution
to each beaker. It is recommended to test a range of doses based on the expected water
quality.

Rapid Mix: Turn on the stirrers to a high speed (e.g., 100-120 rpm) for 1-3 minutes.[20] This
rapid mix ensures the quick and uniform dispersion of the coagulant.

Slow Mix (Flocculation): Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for 15-20
minutes. This gentle agitation promotes the formation of larger flocs by encouraging particle
collisions.

Sedimentation: Turn off the stirrers and allow the flocs to settle for a predetermined period
(e.g., 15-30 minutes).

Sample Analysis: Carefully draw a sample from the supernatant of each beaker from a point
midway between the settled sludge and the water surface.

Final Measurements: Measure and record the final turbidity and pH of the supernatant from
each beaker.

Determine Optimal Dosage: The optimal dosage is the one that achieves the desired level of
turbidity reduction with the clearest supernatant and well-formed, settled floc.

Protocol 2: Turbidity Measurement

Turbidity is a measure of the cloudiness or haziness of a fluid caused by suspended solids. It is

a key performance indicator for flocculation efficiency. The standard method for turbidity

measurement is nephelometry.[1][7]

Apparatus:
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e Nephelometric turbidimeter compliant with EPA Method 180.1 or ISO 7027.[21]
e Sample cuvettes

Procedure:

Instrument Calibration: Calibrate the turbidimeter according to the manufacturer's
instructions using formazin primary standards or approved secondary standards.

o Sample Preparation: Gently agitate the water sample to ensure a uniform distribution of
particles before taking a measurement.[1] Be careful not to introduce air bubbles, as they
can interfere with the reading.[1]

o Cuvette Handling: Rinse the sample cuvette with the sample to be measured. Fill the
cuvette, ensuring there are no air bubbles. Clean the outside of the cuvette with a lint-free
cloth to remove any smudges or water droplets.

e Measurement: Place the cuvette in the turbidimeter and take the reading. The instrument
measures the intensity of light scattered at a 90-degree angle to the incident light beam. The
result is typically expressed in Nephelometric Turbidity Units (NTU).[21]

e Recording: Record the turbidity value. For best accuracy, take multiple readings and average
the results.

Visualizations
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Caption: Mechanism of flocculation using Aluminum Chlorohydrate.
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Caption: Experimental workflow for the Jar Test protocol.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 9/12

Tech Support


https://www.benchchem.com/product/b1588746?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing
Start: Calibrate Turbidimeter

Gently Agitate Sample

:

Rinse Cuvette with Sample

:

Fill Cuvette (Avoid Bubbles)

:

Clean Exterior of Cuvette

:

Insert Cuvette into Turbidimeter

:

Take Reading (NTU)

:

Record Turbidity Value

Click to download full resolution via product page

Caption: Workflow for nephelometric turbidity measurement.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1588746?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. NEMI Method Summary - 2130 B [nemi.gov]

2. Lab Bench - Scale Jar Testing for Coagulants & Flocculants - Water Specialists
Environmental Technologies [waterspecialists.biz]

3. doh.wa.gov [doh.wa.gov]

4. Treatment of paper and pulp mill effluent by coagulation - PubMed
[pubmed.ncbi.nim.nih.gov]

5. hxinmaterial.com [hxinmaterial.com]

6. standardmethods.org [standardmethods.org]

7. sandiegocounty.gov [sandiegocounty.gov]

8. Aluminum Chlorohydrate ACH vs Polyaluminum Chloride PAC [cnwwtp.com]
9. atomconsulting.com.au [atomconsulting.com.au]

10. nbinno.com [nbinno.com]

11. News - Aluminium Chlorohydrate for Paper Manufacturing: Enhancing Quality and
Efficiency [yuncangchemical.com]

12. dober.com [dober.com]

13. researchgate.net [researchgate.net]

14. journal.gnest.org [journal.gnest.org]

15. thescipub.com [thescipub.com]

16. biotechrep.ir [biotechrep.ir]

17. jurnal.usk.ac.id [jurnal.usk.ac.id]

18. actat.wvu.edu [actat.wvu.edu]

19. sugarprocesstech.com [sugarprocesstech.com]

20. wcwec.ca [wewce.ca]

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1588746?utm_src=pdf-custom-synthesis
https://www.nemi.gov/methods/method_summary/9645/
https://waterspecialists.biz/info-bulletins/lab-bench-scale-jar-testing-for-coagulants-flocculants/
https://waterspecialists.biz/info-bulletins/lab-bench-scale-jar-testing-for-coagulants-flocculants/
https://doh.wa.gov/sites/default/files/legacy/Documents/Pubs/337-159.pdf
https://pubmed.ncbi.nlm.nih.gov/20450109/
https://pubmed.ncbi.nlm.nih.gov/20450109/
https://www.hxinmaterial.com/polyaluminium-chloride-vs-aluminium-chlorohydrate/
https://www.standardmethods.org/doi/10.2105/SMWW.2882.018
https://www.sandiegocounty.gov/content/dam/sdc/dpw/ENGINEERING_SERVICES/swppp/docs/J_StandardMethod2130turbidity.pdf
https://cnwwtp.com/technical-support/coagulant-ach-vs-pac.html
https://atomconsulting.com.au/wp-content/uploads/2022/08/Gonzalez_-Andrea_WIOA-Queensland-Paper-2022-v1.pdf
https://www.nbinno.com/article/water-treatment-agents/the-versatile-applications-of-aluminium-chlorohydrate-in-the-paper-industry-fz
https://www.yuncangchemical.com/news/ach-for-paper-manufacturing/
https://www.yuncangchemical.com/news/ach-for-paper-manufacturing/
https://www.dober.com/water-treatment/jar-testing
https://www.researchgate.net/figure/The-optimum-dosage-of-alum-and-ACH-for-raw-water-turbidity-of-1000-NTU-conducted-on_tbl1_355062357
https://journal.gnest.org/sites/default/files/Submissions/gnest_03797/gnest_03797_published.pdf
https://thescipub.com/pdf/ajessp.2010.442.448.pdf
https://www.biotechrep.ir/article_69189_15e78418c10724dd9a027deb22e59857.pdf
https://jurnal.usk.ac.id/RKL/article/view/42378
https://actat.wvu.edu/files/d/3cf372e5-ba40-450c-a3ad-cd774f4c3345/jar-testing.pdf
https://www.sugarprocesstech.com/jar-test-procedure-water-treatment/
https://wcwc.ca/wp-content/uploads/2020/06/Optimization-of-Conventional-Treatment-Processes-for-Residual-Aluminum-Control.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588746?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 21. fondriest.com [fondriest.com]
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Flocculant: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588746#industrial-applications-of-aluminum-
chlorohydrate-as-a-flocculant]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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